2-(4-chlorophenoxy)-N-(1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl)acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]acetamide
• InChI: InChI=1S/C17H21ClN4O2/c1-12-10-16(21-20-12)22-8-6-14(7-9-22)19-17(23)11-24-15-4-2-13(18)3-5-15/h2-5,10,14H,6-9,11H2,1H3,(H,19,23)(H,20,21)
• InChI Key: NZHVTFKYPDSTGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1)N2CCC(CC2)NC(=O)COC3=CC=C(C=C3)Cl
• Molecular Formula: C17H21ClN4O2
• Molecular Weight: 348.8 g/mol

Description

2-(4-chlorophenoxy)-N-(1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl)acetamide, also known as CP-945,598, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of piperidine derivatives and is known to possess potent analgesic properties.

Scientific Research Applications

Synthesis and Chemical Properties

• Novel derivatives of pyrazole and pyridinone have been synthesized using a compound structurally similar to "2-(4-chlorophenoxy)-N-(1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl)acetamide". These derivatives have potential applications in medicinal chemistry due to their unique structural features (Arafat et al., 2022).

Antibacterial Applications

• A study synthesized acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores, showing moderate antibacterial potentials. This indicates the potential use of similar compounds in developing new antibacterial agents (Iqbal et al., 2017).

Coordination Chemistry and Antioxidant Activity

• Coordination complexes constructed from pyrazole-acetamide derivatives, similar in structure to the compound , have shown significant antioxidant activity. This highlights their potential use in designing antioxidant agents (Chkirate et al., 2019).

Antitumor Applications

• Certain N-substituted-2-amino-1,3,4-thiadiazoles, structurally related to the compound of interest, exhibited promising antitumor and antioxidant activities. This suggests the possible application of similar compounds in cancer research (Hamama et al., 2013).

Synthesis of Novel Derivatives

• The compound was used in the synthesis of new heterocyclic compounds with potential applications in various biological activities, indicating its utility as a precursor in synthetic organic chemistry (Khalil et al., 2017).

Molecular Interaction Studies

• Studies on molecular interactions of compounds structurally similar to the one have provided insights into receptor-ligand interactions, useful in drug design and molecular biology (Shim et al., 2002).

Other Applications

• The compound or its derivatives have been studied in various other contexts, including lipid peroxidation, antioxidant defense systems, and crystal structure analysis, demonstrating its versatility in scientific research (Tsvetanova et al., 2006), (Kumar et al., 2019).